5-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-13-5-8-15(16(11-13)17(20)21)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key: NIZXEAHGMQOBKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=C(C=C3)F)C(=O)O
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID40692347
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261941-14-3

Description

5-Fluoro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, or 5-F2P-PB, is an organic compound that has been studied extensively in the scientific community for its varied applications in research and laboratory experiments. It is a synthetic compound that has been used in the synthesis of various compounds in the laboratory, as well as in the development of pharmaceuticals. The compound has also been studied for its potential applications in medical research, as well as its potential use in medical treatments.

Scientific Research Applications

5-F2P-PB has been studied extensively in the scientific community for its potential applications in research and laboratory experiments. The compound has been used in the synthesis of various compounds in the laboratory, as well as in the development of pharmaceuticals. It has also been studied for its potential applications in medical research, such as the development of new drugs and treatments for various diseases. Additionally, 5-F2P-PB has been studied for its potential use in the synthesis of compounds for use in drug delivery systems, as well as in the development of new imaging agents.

Mechanism of Action

The mechanism of action of 5-F2P-PB is not entirely understood. However, it is believed that the compound has the ability to bind to certain proteins, which may then lead to the activation of specific pathways in the body. Additionally, it is believed that 5-F2P-PB may act as an inhibitor of certain enzymes, which may lead to the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
5-F2P-PB has been studied for its potential effects on the biochemical and physiological processes of the body. Studies have shown that the compound has the potential to inhibit certain enzymes, which may lead to the inhibition of certain biochemical processes. Additionally, the compound has also been studied for its potential effects on the cardiovascular system, as well as its potential to modulate the immune system.

Advantages and Limitations for Lab Experiments

The use of 5-F2P-PB in the laboratory has several advantages. The compound is relatively easy to synthesize and is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to the use of 5-F2P-PB in the laboratory. The compound is not water soluble, which can make it difficult to use in certain experiments. Additionally, the compound is toxic and must be handled with care.

Future Directions

There are a number of potential future directions for the use of 5-F2P-PB in research and laboratory experiments. The compound could be used to develop new drugs and treatments for various diseases, as well as to develop new imaging agents. Additionally, the compound could be used to develop new drug delivery systems, as well as to study the biochemical and physiological processes of the body. Finally, the compound could be used to study the potential effects of certain drugs on the cardiovascular system.

Synthesis Methods

5-F2P-PB is synthesized through a series of chemical reactions. The first step involves the reaction of pyrrolidine-2-sulfonyl chloride with 5-fluoro-2-bromobenzoic acid in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to produce 5-F2P-PB. The reaction is typically conducted in an inert solvent, such as dichloromethane, and is typically carried out at room temperature.